N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide
Overview
Description
N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide, also known as PPQ-102, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. PPQ-102 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments. In
Scientific Research Applications
N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been used in various scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been used to study the role of certain receptors in the brain. In drug discovery, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been used as a lead compound to develop new drugs with similar structures and properties.
Mechanism of Action
N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide works by binding to specific receptors in the body, including the sigma-2 receptor and the mitochondrial translocator protein (TSPO). These receptors are involved in various physiological processes, including cell growth, apoptosis, and inflammation. By binding to these receptors, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide can modulate their activity and affect these processes.
Biochemical and Physiological Effects:
N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and modulate inflammation. In addition, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been shown to affect mitochondrial function and metabolism, which can have implications for various physiological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide is its versatility. It can be used in various scientific research applications and has been shown to have a wide range of effects. In addition, the synthesis method is relatively easy to carry out, making it accessible to researchers. However, there are also some limitations to using N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide. One limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments. In addition, the mechanism of action of N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide is not fully understood, which can make it challenging to interpret results.
Future Directions
There are many future directions for research on N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide. One area of interest is its potential as an anticancer agent. Further studies are needed to investigate the mechanisms underlying its anticancer effects and to determine its efficacy in vivo. In addition, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been shown to modulate inflammation, suggesting that it may have potential as a treatment for inflammatory diseases. Further research is needed to explore this potential. Finally, N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide has been used as a lead compound to develop new drugs with similar structures and properties. Future research could focus on developing these compounds and testing their efficacy in various applications.
Conclusion:
N-[3-(4-oxo-3(4H)-quinazolinyl)propyl]-2-pyrazinecarboxamide is a promising compound with potential applications in various scientific research fields. Its versatility and wide range of effects make it a valuable tool for researchers. Further studies are needed to fully understand its mechanisms of action and to explore its potential as a treatment for various diseases.
properties
IUPAC Name |
N-[3-(4-oxoquinazolin-3-yl)propyl]pyrazine-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O2/c22-15(14-10-17-7-8-18-14)19-6-3-9-21-11-20-13-5-2-1-4-12(13)16(21)23/h1-2,4-5,7-8,10-11H,3,6,9H2,(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHYHXOGFXWZROK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CCCNC(=O)C3=NC=CN=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(4-oxoquinazolin-3(4H)-yl)propyl]pyrazine-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.